1-Bromo-4-(bromomethyl)-2-methylbenzene
Cat. No. B1279792
M. Wt: 263.96 g/mol
InChI Key: CWOKZNRRLJXSAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[Br:11][C:12]([Br:13])([Br:14])[Br:15].[Br:1][c:2]1[c:3]([CH3:10])[cH:4][c:5]([CH2:8][OH:9])[cH:6][cH:7]1.[Cl:35][CH2:36][Cl:37].[c:16]1([P:17]([c:18]2[cH:19][cH:20][cH:21][cH:22][cH:23]2)[c:24]2[cH:25][cH:26][cH:27][cH:28][cH:29]2)[cH:30][cH:31][cH:32][cH:33][cH:34]1>>[Br:1][c:2]1[c:3]([CH3:10])[cH:4][c:5]([CH2:8][Br:11])[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
BrC(Br)(Br)Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1cc(CO)ccc1Br
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
ClCCl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccc(P(c2ccccc2)c2ccccc2)cc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cc(CBr)ccc1Br
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
